Cas no 193965-30-9 (5-Methoxybenzobthiophene-2-boronic Acid)

• Product Name: 5-Methoxybenzobthiophene-2-boronic Acid
• CAS No: 193965-30-9
• MF: C₉H₉BO₃S
• MW: 208.041961431503
• MDL: MFCD09952074
• CID: 841997
• Update Time: 2025-11-01

5-Methoxybenzobthiophene-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxybenzo[b]thiophene-2-boronic acid
• (5-methoxy-1-benzothiophen-2-yl)boronic acid
• 5-methoxybenzo[b]thiophen-2-ylboronic acid
• 5-methyloxybenzothiophene-2-boronic acid
• 5-methoxybenzo[b]thiophen-2-ylboronic acid
• 5-Methoxybenzobthiophene-2-boronic Acid

• MDL： MFCD09952074
• Inchi： 1S/C9H9BO3S/c1-13-7-2-3-8-6(4-7)5-9(14-8)10(11)12/h2-5,11-12H,1H3
• InChI Key： BRFCKEBJRUMDHY-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 208.03700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 77.93000
• LogP: 0.58970

Additional information on 5-Methoxybenzobthiophene-2-boronic Acid

5-Methoxybenzobthiophene-2-boronic Acid (CAS No. 193965-30-9): A Versatile Building Block in Organic Synthesis and Drug Discovery

5-Methoxybenzobthiophene-2-boronic Acid (CAS No. 193965-30-9) is a highly valuable boronic acid derivative widely employed in modern organic chemistry and pharmaceutical research. This compound belongs to the benzothiophene family, a privileged scaffold in medicinal chemistry due to its diverse biological activities. The presence of both a methoxy group and a boronic acid moiety makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in C-C bond formation.

In recent years, the demand for 5-Methoxybenzobthiophene-2-boronic Acid has surged due to its applications in designing kinase inhibitors, anticancer agents, and central nervous system (CNS) drugs. Researchers frequently search for "boronic acid derivatives in drug discovery" or "Suzuki coupling building blocks," highlighting its relevance in cutting-edge science. The compound's CAS No. 193965-30-9 is often queried in chemical databases, underscoring its importance in patent literature and industrial-scale synthesis.

The unique electronic properties of the benzothiophene core, combined with the methoxy substituent, enhance the compound's reactivity in palladium-catalyzed reactions. This aligns with the growing interest in "green chemistry" and "atom-efficient synthesis," as the Suzuki reaction minimizes waste compared to traditional methods. Moreover, the boronic acid group enables precise functionalization, making it indispensable for creating structure-activity relationship (SAR) libraries in drug development.

Another trending topic where 5-Methoxybenzobthiophene-2-boronic Acid shines is in the development of fluorescent probes and materials science. Its rigid aromatic structure and tunable substituents make it a candidate for organic light-emitting diodes (OLEDs), a field gaining traction due to the global shift toward energy-efficient displays. Searches like "benzothiophene-based OLED materials" reflect this intersection of chemistry and technology.

From a synthetic perspective, the stability of 5-Methoxybenzobthiophene-2-boronic Acid under diverse reaction conditions is frequently discussed in forums and publications. Queries such as "handling boronic acids in air-sensitive reactions" or "purification of heterocyclic boronic esters" demonstrate practical concerns addressed by researchers. The compound's compatibility with microwave-assisted synthesis further boosts its utility in high-throughput screening workflows.

In conclusion, 5-Methoxybenzobthiophene-2-boronic Acid (CAS No. 193965-30-9) exemplifies the synergy between fundamental chemistry and applied research. Its role in drug design, catalysis, and advanced materials ensures its continued prominence in scientific literature and industrial pipelines. As interest grows in targeted therapies and sustainable synthesis, this compound remains a key player in innovation.